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Compound of Interest

Compound Name: Allyl sodium sulfate

CAS No.: 19037-59-3

Cat. No.: B100367 Get Quote

CRITICAL WARNING: There is a frequent and dangerous confusion between Allyl Sodium
Sulfate (an ester) and Sodium Allyl Sulfonate (a salt). You must verify the CAS number

immediately. The disposal protocols differ significantly due to the stability of the chemical bond.

Feature Allyl Sodium Sulfate (Target)
Sodium Allyl Sulfonate

(Common)

CAS Number 19037-59-3 2495-39-8

Structure Allyl-O-SO₃Na (Ester) Allyl-SO₃Na (C-S Bond)

Stability
Unstable: Hydrolyzes in

water/acid.
Stable: Resistant to hydrolysis.

Primary Hazard
Generates Allyl Alcohol (Highly

Toxic) upon hydrolysis.
Irritant; Aquatic toxicity.

Disposal Class
High Hazard Organic

(Potential P-Listed byproduct).
General Organic Salt.

Scientific Insight: Allyl sodium sulfate is a sulfuric acid ester. In the presence of moisture—

and catalyzed rapidly by acids—it undergoes hydrolysis to form Allyl Alcohol (2-propen-1-ol)

and sodium bisulfate.

Mechanism:
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Risk: Allyl alcohol is a potent lachrymator and highly toxic (Oral LD50 rat ~64 mg/kg).

Improper disposal down a drain or into an acidic waste stream can generate toxic vapors in

the plumbing system.

Part 2: Disposal Procedures (Allyl Sodium Sulfate -
CAS 19037-59-3)
A. Solid Waste Disposal

Segregation: Isolate solid allyl sodium sulfate from all acidic solids or oxidizers.

Containerization: Use a dedicated, wide-mouth HDPE (High-Density Polyethylene) drum. Do

not use metal drums due to potential corrosion from hydrolysis byproducts (bisulfate).

Labeling: Label clearly as: "Toxic Solid, Organic, N.O.S. (Allyl Sodium Sulfate).[1][2][3][4][5]

Hazard: Hydrolyzes to Allyl Alcohol."

Final Disposal:High-Temperature Incineration with a scrubber is the only acceptable method.

The sulfur content requires SOx scrubbing.

Reference: Incineration at >1000°C ensures complete destruction of the allyl moiety

before hydrolysis can occur [1].

B. Aqueous/Liquid Waste Disposal
NEVER pour aqueous solutions of Allyl Sodium Sulfate down the drain.

pH Stabilization (The "Buffer Rule"):

Before storage, verify the pH of the waste solution.

Action: If pH < 7, immediately neutralize with dilute Sodium Hydroxide (NaOH) or Sodium

Bicarbonate (NaHCO₃) to pH 8–10.

Reasoning: Alkaline conditions significantly retard the hydrolysis rate compared to acidic

conditions, preventing the accumulation of free allyl alcohol in the waste container [2].
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Containerization:

Store in polyethylene or polypropylene carboys.

Vented Caps: Use vented caps (e.g., Gore-Tex® vents) to prevent pressure buildup if

minor hydrolysis releases volatile organics.

Waste Stream Designation:

Classify as "Aqueous Waste with Toxic Organic Contaminants".

Explicitly note on the manifest: "Contains Allyl Sulfate Ester - Potential Allyl Alcohol

Generator."

Part 3: Operational Decision Logic (Visualized)
The following diagram outlines the decision process for safe handling and disposal.
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Identify Chemical

Check CAS Number

CAS 19037-59-3
(Allyl Sodium Sulfate)

Ester (Unstable)

CAS 2495-39-8
(Sodium Allyl Sulfonate)

Salt (Stable)

Physical State? Standard Organic
Salt Disposal

Solid Waste Liquid/Aqueous

Pack in HDPE Drum
No Acids

Check pH

Neutralize to pH 8-10
(Prevent Hydrolysis)

If pH < 7
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Vented Cap

If pH > 7

High-Temp Incineration
(w/ Scrubber)
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Caption: Decision tree for differentiating and disposing of Allyl Sulfate vs. Sulfonate,

emphasizing pH control for the unstable ester.

Part 4: Emergency Spill Response
If Allyl Sodium Sulfate (Solid or Liquid) is spilled:

Evacuation: If the spill is significant (>100g) and in a confined space, evacuate immediately.

The potential release of allyl alcohol vapor is a respiratory hazard.

PPE: Wear Butyl Rubber gloves (Nitrile provides limited protection against allyl alcohol) and

a full-face respirator with organic vapor cartridges.

Neutralization/Absorption:

Do NOT use acid-based absorbents (like certain clay mixes intended for bases).

Cover with Sodium Carbonate (Soda Ash) or Vermiculite. The carbonate ensures the local

environment remains basic, suppressing hydrolysis [3].

Cleanup: Scoop into a sealed container. Do not wash the residue down the drain. Wipe the

area with a dilute alkaline soap solution.

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

National Academies Press. [Link]

PubChem. (n.d.). Allyl Alcohol - Safety and Hazards. National Library of Medicine. Retrieved

January 28, 2026. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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